Cas no 1361924-37-9 (3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid)

• Product Name: 3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid
• CAS No: 1361924-37-9
• MF: C₁₅H₈Cl₄O₂
• MW: 362.034820556641
• CID: 4995604
• Update Time: 2025-10-30

3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid

• Inchi： 1S/C15H8Cl4O2/c16-11-3-1-2-9(10(11)4-5-14(20)21)8-6-12(17)15(19)13(18)7-8/h1-7H,(H,20,21)/b5-4+
• InChI Key： AAPDPKTUPSPTPG-SNAWJCMRSA-N
• SMILES： ClC1=CC=CC(=C1/C=C/C(=O)O)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 6
• Topological Polar Surface Area: 37.3

Additional information on 3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid

Recent Advances in the Study of 3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid (CAS: 1361924-37-9)

3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid (CAS: 1361924-37-9) is a chlorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and environmental science. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at understanding its biological activity, synthetic pathways, and environmental impact. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the synthetic process. This advancement not only reduces production costs but also minimizes the generation of hazardous byproducts, aligning with the principles of green chemistry.

In the realm of biological activity, researchers have explored the compound's potential as an inhibitor of specific enzymatic pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid exhibits strong inhibitory effects against cytochrome P450 enzymes, which are implicated in drug metabolism. These findings suggest that the compound could serve as a lead structure for developing new therapeutic agents targeting metabolic disorders.

Environmental scientists have also investigated the ecological impact of 3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid, particularly its persistence and biodegradability. A 2022 study in Environmental Science & Technology reported that the compound exhibits moderate persistence in aquatic environments but can be effectively degraded by certain microbial communities. This research highlights the importance of developing bioremediation strategies to mitigate the environmental footprint of chlorinated biphenyls.

In conclusion, 3,3',4',5'-Tetrachlorobiphenyl-2-acrylic acid (CAS: 1361924-37-9) represents a versatile compound with promising applications in both medicinal chemistry and environmental science. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its synthetic and functional properties. The insights gained from these studies will undoubtedly contribute to the advancement of related fields and the development of innovative solutions to contemporary challenges.